Cas no 25199-76-2 (3-(Trifluoromethyl)quinoline)

3-(Trifluoromethyl)quinoline structure
3-(Trifluoromethyl)quinoline structure
Product Name:3-(Trifluoromethyl)quinoline
CAS No:25199-76-2
MF:C10H6F3N
MW:197.156552791595
MDL:MFCD11007731
CID:1025783
PubChem ID:12025166
Update Time:2025-04-20

3-(Trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)quinoline
    • 3-(Trifluormethyl)-chinolin
    • 3-Trifluormethyl-chinolin
    • 3-trifluoromethylquinoline
    • 3-Trifluoromethyl-quinoline
    • 3-Triufluormethylchinolin
    • AG-A-54328
    • ANW-55032
    • CTK0J4289
    • Quinoline, 3-(trifluoromethyl)-
    • SureCN2200591
    • CS-0217380
    • EN300-7407782
    • SCHEMBL2200591
    • AS-47856
    • Z1198280169
    • AKOS005255643
    • A25702
    • DB-347749
    • A811165
    • DTXSID40476008
    • SB67497
    • F16380
    • 25199-76-2
    • MFCD11007731
    • MDL: MFCD11007731
    • Inchi: 1S/C10H6F3N/c11-10(12,13)8-5-7-3-1-2-4-9(7)14-6-8/h1-6H
    • InChI Key: GNURDPNECHIYFK-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C2C=CC=CC2=C1)(F)F

Computed Properties

  • Exact Mass: 197.04528
  • Monoisotopic Mass: 197.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 42-43 ºC
  • Boiling Point: 243.7±35.0 ºC (760 Torr),
  • Flash Point: 101.2±25.9 ºC,
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 12.89

3-(Trifluoromethyl)quinoline Pricemore >>

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